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Compound of Interest

Compound Name: Citronellyl formate

Cat. No.: B091523

An In-depth Technical Guide to the Material Safety Data Sheet for Citronellyl Formate
For Researchers, Scientists, and Drug Development Professionals

Document ID: CF-MSDS-TG-20251217 Version: 1.0 Disclaimer: This document is intended for
informational purposes for a professional audience and should not be used as a substitute for
an official Safety Data Sheet (SDS) from the manufacturer. It aggregates publicly available data
for research and development contexts.

Abstract

Citronellyl formate (CAS No. 105-85-1) is a monoterpenoid and a carboxylic ester widely
used as a fragrance ingredient in cosmetics, personal care products, and fine fragrances.[1][2]
[3][4] Its characteristic fresh, rosy, and fruity aroma makes it a valuable component in many
formulations.[1][3][4] This technical guide provides a comprehensive overview of the material's
safety profile, consolidating key data from its Material Safety Data Sheet (MSDS) and other
scientific assessments. The information is presented to meet the needs of researchers and
professionals in drug development and chemical safety, with a focus on quantitative data,
experimental context, and logical workflows for safety assessment.

Chemical and Physical Properties

Citronellyl formate is a colorless to pale yellow liquid.[4][5][6] It is a combustible liquid and is
soluble in alcohol and most oils.[1] A summary of its key physicochemical properties is
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presented in Table 1.

Property Value Source(s)
Molecular Formula C11H2002 [71[81I9]
Molecular Weight 184.27 g/mol [71[8][10]
CAS Number 105-85-1 [21[71[8]
EINECS Number 203-338-9 [8][10]
Appearance Colorless to pale yellow liquid [41[5][6]
Odor Fruity, floral, rose-like [1][11][12]
Boiling Point 235 °C (at 760 mmHg) [1][7][10][13]
Flash Point 92 °C (197.6 °F) - Closed Cup [71[10][13]
Density 0.897 g/mL (at 25 °C) [L1071113]
Vapor Pressure 0.03 - 0.035 mmHg (at 23-25 [71[9][12][14]

OC)

Water Solubility

16.2 - 19.61 mg/L (at 20-25 °C)
(Estimated)

[7]

log P (ofw)

3.8-4.09

[7181el

Refractive Index

1.443 - 1.449 (at 20°C)

[1](7]

Toxicological Profile

The toxicological profile of Citronellyl formate has been evaluated by the Research Institute

for Fragrance Materials (RIFM), indicating a low order of acute toxicity. The primary health

concerns are skin and eye irritation.[5][10]
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Endpoint Result Species Source(s)

Acute Oral Toxicity

8,400 mg/k Rat 10][11][15
(LD50) a/kg [10][11][15]
Repeated Dose

o 66.7 mg/kg/day Rat [7]

Toxicity (NOAEL)
Reproductive Toxicity

200 mg/kg/day Rat [7]
(NOAEL)
Skin Irritation Irritating (H315) Human / Rabbit [2][4][10]

o Causes serious eye N
Eye Irritation o Data not specified [2][10]
irritation (H319)

Potential sensitizer

Skin Sensitization Human [2][13]
(H317)

Genotoxicity Not genotoxic In vitro assays [7]

Phototoxicity No concern UV Spectra Analysis [7]

Hazard Identification and Safety

Citronellyl formate is classified as a combustible liquid that causes skin and eye irritation and
may cause an allergic skin reaction.[5][11][14]
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Hazard Type GHS Classification Hazard Statement(s)
Physical Hazard Combustible Liquid H227: Combustible liquid
Health Hazards Skin Irritation (Category 2) H315: Causes skin irritation

. H319: Causes serious eye
Eye Irritation (Category 2A)

irritation
Skin Sensitization (Category H317: May cause an allergic
1B) skin reaction

Specific Target Organ Toxicity - ]
) H335: May cause respiratory
Single Exposure (Category 3), o
) o Irritation
Respiratory Tract Irritation

Precautionary Statements (Selected):

o P210: Keep away from heat, hot surfaces, sparks, open flames and other ignition sources.
No smoking.[14][16]

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][10]
e P280: Wear protective gloves/protective clothing/eye protection/face protection.[14]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[8]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][10]

Experimental Protocols Overview

Detailed primary experimental protocols for the toxicological endpoints listed above are often
proprietary to the testing laboratories (e.g., RIFM internal reports).[7] However, the
methodologies can be summarized based on the type of study conducted.

4.1 Repeated Dose and Reproductive/Developmental Toxicity Screening
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» Methodology: These studies are typically conducted in accordance with OECD Test
Guideline 422 (Combined Repeated Dose Toxicity Study with the
Reproduction/Developmental Toxicity Screening Test). The substance is administered orally
(gavage) to rats daily for a set period covering pre-mating, mating, gestation, and lactation.

o Endpoints Measured: Clinical observations, body weight, food consumption, hematology,
clinical biochemistry, organ weights, and histopathology. For the reproductive portion,
endpoints include mating performance, fertility, gestation length, and pup viability and
growth.

» Cited Results for Citronellyl Formate: A No Observed Adverse Effect Level (NOAEL) of 66.7
mg/kg/day was established for repeated dose toxicity, and a NOAEL of 200 mg/kg/day was
determined for reproductive toxicity.[7]

4.2 Skin Sensitization: Human Repeat Insult Patch Test (HRIPT)

o Methodology: A standard HRIPT involves two phases. In the induction phase, a patch
containing the test material at a specific concentration is applied to the skin of human
volunteers for 24-48 hours, repeated several times over a few weeks. After a rest period, a
challenge patch is applied to a new skin site to determine if an allergic response has been
induced.

e Endpoints Measured: Skin reactions are scored by trained technicians based on a
standardized scale for erythema (redness), edema (swelling), and other signs of irritation or
allergy.

o Cited Results for Citronellyl Formate: A study on a 4% solution showed no irritation or
sensitization.[11][15] A Confirmation of No Induction in Humans (CNIH) test with 7.5%
citronellyl formate observed no sensitization in 44 volunteers.[7] This data contributes to
the establishment of a No Expected Sensitization Induction Level (NESIL).

Visualizations: Workflows and Pathways

5.1 Metabolic Fate of Citronellyl Formate As a carboxylic ester, Citronellyl formate is
expected to undergo hydrolysis in biological systems, catalyzed by esterase enzymes. This
process breaks the ester bond to yield the corresponding alcohol (citronellol) and carboxylic
acid (formic acid), which then enter their respective metabolic pathways.
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Caption: Predicted metabolic pathway of Citronellyl formate via ester hydrolysis.

5.2 Fragrance Ingredient Safety Assessment Workflow The safety assessment of a fragrance
ingredient like Citronellyl formate follows a structured, multi-step process. This workflow,
based on the approach used by institutions like RIFM, integrates data from various sources to
determine safe use levels in consumer products.
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Caption: Logical workflow for the safety and risk assessment of a fragrance ingredient.

Stability and Reactivity

o Reactivity: The product is generally stable and non-reactive under normal conditions of use,
storage, and transport.[14]

+ Chemical Stability: Material is stable under normal ambient and anticipated storage and
handling conditions of temperature and pressure.[11][14]
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» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition.[10][11][14] Contact
with incompatible materials.

e Incompatible Materials: Strong oxidizing agents, strong reducing agents, and strong mineral
acids.[10][11][14]

» Hazardous Decomposition Products: Under fire conditions, hazardous decomposition
products such as carbon oxides (CO, CO2) may form.[10][11]

Ecological Information

Information on the environmental fate and effects of Citronellyl formate is limited in publicly
accessible MSDS. However, comprehensive environmental assessments are performed by
industry bodies.

» Ecotoxicity: The substance is not classified as hazardous to the aquatic environment in many
safety data sheets.[5][14]

o Persistence and Degradability: Expected to be readily biodegradable.

« Bioaccumulation: With a log P of approximately 3.8, there is a potential for bioaccumulation.
However, its expected rapid metabolism likely mitigates this.[7][8][9]

e PBT/vPvB Assessment: A full assessment concluded the substance is not Persistent,
Bioaccumulative, and Toxic (PBT) or very Persistent and very Bioaccumulative (vPvB) as per
IFRA Environmental Standards.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Citronellyl formate" material safety data sheet
(MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091523#citronellyl-formate-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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